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Compound of Interest

Compound Name: 4,5-Diaminopyrimidine

Cat. No.: B145471

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4,5-
diaminopyrimidine (CAS No. 13754-19-3), a versatile intermediate used in the synthesis of
various pharmaceuticals, including antiviral and anticancer agents.[1] Adherence to the
following precautions is critical to ensure the safety of laboratory personnel and the integrity of
research.

Hazard Identification and Classification

4,5-Diaminopyrimidine is classified as a hazardous substance. The primary hazards are skin
irritation, serious eye irritation, and potential respiratory irritation.[2][3][4][5]

GHS Hazard Statements:

e H315: Causes skin irritation.[3][4][5]

e H319: Causes serious eye irritation.[3][4][5]

o H335: May cause respiratory irritation.[2][3][4]
Precautionary Statements:

A thorough understanding and implementation of precautionary statements are essential for
safe handling. Key statements include:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b145471?utm_src=pdf-interest
https://www.benchchem.com/product/b145471?utm_src=pdf-body
https://www.benchchem.com/product/b145471?utm_src=pdf-body
https://pdb101.rcsb.org/global-health/antimicrobial-resistance/drugs/antibiotics/folate-synthesis/dihydrofolate-reductase/diaminopyrimidine/diaminopyrimidine
https://www.benchchem.com/product/b145471?utm_src=pdf-body
https://www.chemimpex.com/products/43744
https://pubmed.ncbi.nlm.nih.gov/301777/
https://en.wikipedia.org/wiki/4,5-Diaminopyrimidine
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IL00Z9WFM8
https://pubmed.ncbi.nlm.nih.gov/301777/
https://en.wikipedia.org/wiki/4,5-Diaminopyrimidine
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IL00Z9WFM8
https://pubmed.ncbi.nlm.nih.gov/301777/
https://en.wikipedia.org/wiki/4,5-Diaminopyrimidine
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IL00Z9WFM8
https://www.chemimpex.com/products/43744
https://pubmed.ncbi.nlm.nih.gov/301777/
https://en.wikipedia.org/wiki/4,5-Diaminopyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

e P264: Wash skin thoroughly after handling.[3][4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4,5-diaminopyrimidine is provided
in the table below.

Property Value Reference(s)
Molecular Formula CaHeNa [L110516]7118]
Molecular Weight 110.12 g/mol [L1I51617118]

White to gray to brown
Appearance , [1]
crystalline powder

Melting Point 201 - 207 °C (lit.) [L][61[719]
Boiling Point 229 °C / 32 mmHg (lit.) [1161[719]
Purity = 95% [6][71(8][10]

Toxicological Information

Currently, detailed toxicological studies defining specific signaling pathways for the irritant
effects of 4,5-diaminopyrimidine are not readily available in the public domain. The primary
toxicological concerns are localized irritation to the skin, eyes, and respiratory system upon
direct contact.

Experimental Protocols: Safe Handling Workflow
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The following detailed workflow should be followed to ensure the safe handling of 4,5-
diaminopyrimidine in a laboratory setting.

Preparation and Engineering Controls

o Ventilation: All handling of 4,5-diaminopyrimidine powder should be conducted in a
properly functioning chemical fume hood to avoid inhalation of dust.[2][3]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[2][11]

o Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.

PPE Specification Reference(s)

Safety glasses with side-
Eye/Face Protection shields conforming to EN166 [2][3]
or OSHA 29 CFR 1910.133.

Chemical-resistant gloves
Hand Protection (e.g., nitrile rubber) inspected [3][10]

prior to use.

Lab coat and appropriate
Skin and Body Protection protective clothing to prevent [3][11]

skin exposure.

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator (e.g., N95 dust
Respiratory Protection ) [10][11]
mask) should be used if
exposure limits are exceeded

or if irritation is experienced.

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[3] Avoid the formation of dust.[2][3] Do
not eat, drink, or smoke when using this product.[3]
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» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][11]
Store locked up.[2][3] 4,5-Diaminopyrimidine is air-sensitive and should be stored under an
inert atmosphere.[2]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[2][3] Ensure adequate ventilation.
[2][3] Use personal protective equipment as required.[2][3][11] Avoid dust formation.[2][3]

o Containment and Cleanup: Sweep up and shovel the spilled material into a suitable, closed
container for disposal.[2][3][11] Do not let the product enter drains.[3]

First-Aid Measures
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Exposure Route

First-Aid Protocol

Reference(s)

Inhalation

Remove the victim to fresh air
and keep at rest in a position
comfortable for breathing. Call
a POISON CENTER or
doctor/physician if you feel

unwell.

[2](3]

Skin Contact

Wash off immediately with
plenty of soap and water. If
skin irritation occurs, get
medical advice/attention. Take
off contaminated clothing and

wash it before reuse.

[2](3]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[2](3]

Ingestion

Do NOT induce vomiting. Call
a POISON CENTER or
doctor/physician if you feel

unwell.

[2](3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen

oxides (NOx).[2]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][11]
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Disposal Considerations

Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.[2][3]

Stability and Reactivity

o Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions, but is air-sensitive.[2]

Conditions to Avoid: Incompatible products, excess heat, and exposure to air.[2]

Incompatible Materials: Strong oxidizing agents.[2][11]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides.

[2]

Mandatory Visualizations
Safe Handling Workflow for 4,5-Diaminopyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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